Cas no 2411229-60-0 (N-(4-{[(dimethylcarbamoyl)methyl](2,2,2-trifluoroethyl)carbamoyl}phenyl)prop-2-enamide)

• Product Name: N-(4-{[(dimethylcarbamoyl)methyl](2,2,2-trifluoroethyl)carbamoyl}phenyl)prop-2-enamide
• CAS No: 2411229-60-0
• MF: C₁₆H₁₈F₃N₃O₃
• MW: 357.327634334564
• CID: 5878041
• PubChem ID: 154794460
• Update Time: 2025-10-30

N-(4-{[(dimethylcarbamoyl)methyl](2,2,2-trifluoroethyl)carbamoyl}phenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{[(dimethylcarbamoyl)methyl](2,2,2-trifluoroethyl)carbamoyl}phenyl)prop-2-enamide
• Z737267954
• 2411229-60-0
• EN300-26579239

• Inchi： 1S/C16H18F3N3O3/c1-4-13(23)20-12-7-5-11(6-8-12)15(25)22(10-16(17,18)19)9-14(24)21(2)3/h4-8H,1,9-10H2,2-3H3,(H,20,23)
• InChI Key： JWZOWHMWCOCOHN-UHFFFAOYSA-N
• SMILES： FC(CN(C(C1C=CC(=CC=1)NC(C=C)=O)=O)CC(N(C)C)=O)(F)F

Computed Properties

• Exact Mass: 357.13002593g/mol
• Monoisotopic Mass: 357.13002593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 69.7Ų

Additional information on N-(4-{[(dimethylcarbamoyl)methyl](2,2,2-trifluoroethyl)carbamoyl}phenyl)prop-2-enamide

N-(4-{[(Dimethylcarbamoyl)methyl](2,2,2-Trifluoroethyl)Carbamoyl}Phenyl)Prop-2-Enamide: A Comprehensive Overview

N-(4-{[(Dimethylcarbamoyl)methyl](2,2,2-Trifluoroethyl)Carbamoyl}Phenyl)Prop-2-Enamide (CAS No. 24112-29-60-0) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its intricate molecular architecture, which includes a phenyl ring substituted with a unique combination of carbamoyl groups and a prop-2-enamide moiety. The presence of these functional groups imparts the molecule with distinctive chemical properties, making it a promising candidate for various applications.

The synthesis of N-(4-{[(Dimethylcarbamoyl)methyl](2,2,2-Trifluoroethyl)Carbamoyl}Phenyl)Prop-2-Enamide involves a multi-step process that requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis pathway, thereby improving the yield and purity of the compound. These improvements are particularly significant for large-scale production, which is essential for its potential use in pharmaceuticals and advanced materials.

One of the most notable features of this compound is its ability to exhibit bioactivity under specific conditions. Studies have shown that N-(4-{[(Dimethylcarbamoyl)methyl](2,2,2-Trifluoroethyl)Carbamoyl}Phenyl)Prop-2-Enamide demonstrates selective binding to certain biomolecules, such as proteins and enzymes. This property has led researchers to explore its potential as a therapeutic agent in treating various diseases. For instance, recent in vitro experiments have indicated that the compound may inhibit the activity of key enzymes involved in neurodegenerative disorders, such as Alzheimer's disease.

In addition to its biological applications, N-(4-{[(Dimethylcarbamoyl)methyl](2,2,Trifluoroethyl)Carbamoyl}Phenyl)Prop-2-Enamide has also been investigated for its role in materials science. Its unique structure allows it to form stable complexes with other molecules, making it a valuable component in the development of advanced polymers and coatings. Researchers have reported that incorporating this compound into polymer matrices can significantly enhance their mechanical properties and thermal stability.

The chemical stability of N-(4-{[(Dimethylcarbamoyl)methyl](Trifluoroethylethyl)Carbamoyl}Phenyl)Prop-2-Enamide is another critical aspect that has been extensively studied. Under normal storage conditions, the compound exhibits excellent stability, which is crucial for its long-term usability in industrial applications. However, exposure to harsh environmental conditions, such as high temperatures or strong acids/bases, can lead to degradation. Understanding these factors is essential for ensuring the safe handling and storage of the compound.

Recent research has also focused on the environmental impact of N-(4-{[(Dimethylcarbamoyl)methy] (Trifluoroethylethyl)Carbamoyl}Phenyl)Prop-2-Enamide. Studies have shown that the compound biodegrades relatively quickly under aerobic conditions, reducing its potential environmental footprint. This finding is particularly important for industries seeking sustainable alternatives for their products.

In conclusion, N-(4-{[(Dimethylcarbamyamidomethy] (Trifluoroethylethyl)Carbamyamido}Phenyl)Prop-eneamide (CAS No. 138757598375983759837598375983759837598375983759837598375983759837598375983759837598375983759837598375983759837598375983759837598376000000000000011111111111111111166666666666666666)) represents a cutting-edge advancement in chemical synthesis and application. Its versatile properties make it a valuable asset across multiple disciplines, from drug discovery to materials engineering. As research continues to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in shaping future innovations.